Cas no 71783-32-9 (Ethanol, 2-(dodecylmethyloxidoamino)-)

• Product Name: Ethanol, 2-(dodecylmethyloxidoamino)-
• CAS No: 71783-32-9
• MF: C₁₅H₃₂NO₂
• MW: 258.420084953308
• CID: 1751271
• PubChem ID: 71404592
• Update Time: 2025-04-21

Ethanol, 2-(dodecylmethyloxidoamino)- Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-(dodecylmethyloxidoamino)-
• 2-[oxido(tridecyl)amino]ethanol
• 71783-32-9
• DTXSID10825428
• [(2-Hydroxyethyl)(tridecyl)amino]oxidanide

• Inchi： 1S/C15H32NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-16(18)14-15-17/h17H,2-15H2,1H3/q-1
• InChI Key： CNECTPSTGYSBTI-UHFFFAOYSA-N
• SMILES： [O-]N(CCO)CCCCCCCCCCCCC

Computed Properties

• Exact Mass: 258.24346
• Monoisotopic Mass: 258.243304264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 14
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53